Cas no 1337881-13-6 (tert-Butyl 6-methoxy-1H-indazole-1-carboxylate)

tert-Butyl 6-methoxy-1H-indazole-1-carboxylate is a versatile indazole derivative widely used as a key intermediate in pharmaceutical synthesis and organic chemistry research. This compound features a tert-butoxycarbonyl (Boc) protecting group at the 1-position of the indazole core, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 6-methoxy substitution further increases its utility in medicinal chemistry by enabling targeted modifications. Its high purity and well-defined structure make it valuable for developing bioactive molecules, particularly in kinase inhibitor and anticancer drug discovery. The Boc group also improves solubility in organic solvents, simplifying downstream reactions. This compound is particularly useful for N-heterocycle functionalization and scaffold diversification in drug design.

tert-Butyl 6-methoxy-1H-indazole-1-carboxylate structure

1337881-13-6 structure

Product Name:tert-Butyl 6-methoxy-1H-indazole-1-carboxylate

CAS No:1337881-13-6

MF:C₁₃H₁₆N₂O₃

MW:248.277743339539

CID:1091715

PubChem ID:67083649

Update Time:2025-07-02

tert-Butyl 6-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-methoxy-1H-indazole-1-carboxylate
- tert-butyl 6-methoxyindazole-1-carboxylate
- 1337881-13-6
- tert-Butyl6-methoxy-1H-indazole-1-carboxylate
- SCHEMBL1579011
- Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-11-7-10(17-4)6-5-9(11)8-14-15/h5-8H,1-4H3
- InChI Key： LEPRUPSSOLRUHM-UHFFFAOYSA-N
- SMILES： O(C(N1C2C=C(C=CC=2C=N1)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 248.11609238g/mol
Monoisotopic Mass: 248.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 53.4Å²

tert-Butyl 6-methoxy-1H-indazole-1-carboxylate Pricemore >>

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Chemenu	CM149847-1g	tert-butyl 6-methoxy-1H-indazole-1-carboxylate	1337881-13-6	95%	1g	$405	2021-08-05
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